Cas no 1361114-51-3 (2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride)

• Product Name: 2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride
• CAS No: 1361114-51-3
• MF: C₁₀H₁₂ClN₃OS
• MW: 257.739779472351
• MDL: MFCD21605993
• CID: 4696920
• Update Time: 2025-06-26

2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-ethyl)-6-thiophen-2-yl-2H-pyridazin-3-one hydrochloride
• 2-(2-aminoethyl)-6-(thiophen-2-yl)pyridazin-3(2H)
• 2-(2-aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride
• 2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride

• MDL： MFCD21605993
• Inchi： 1S/C10H11N3OS.ClH/c11-5-6-13-10(14)4-3-8(12-13)9-2-1-7-15-9;/h1-4,7H,5-6,11H2;1H
• InChI Key： PEKPSEUYCWWSPS-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C1C=CC(N(CCN)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Topological Polar Surface Area: 86.9

Additional information on 2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride

2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride: A Promising Compound in Medicinal Chemistry

2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride (CAS No. 1361114-51-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazines, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The presence of a thiophene ring and an aminoethyl group further enhances its pharmacological profile, making it a valuable candidate for drug development.

The chemical structure of 2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride is characterized by a pyridazine core with a thiophene substituent at the 6-position and an aminoethyl group at the 2-position. The thiophene ring is known for its aromaticity and electron-donating properties, which can influence the compound's binding affinity to various biological targets. The aminoethyl group, on the other hand, provides additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's bioavailability and selectivity.

Recent studies have highlighted the potential of 2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and high selectivity towards target proteins suggest that it may have a favorable safety profile in clinical settings.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride. One common approach involves the condensation of 6-chloropyridazinone with thiopheneboronic acid followed by alkylation with 2-bromoethanamine hydrobromide. This method provides high yields and purity, making it suitable for large-scale production.

The potential applications of 2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride extend beyond traditional medicinal chemistry. Recent advancements in materials science have explored its use as a building block for functional materials with unique optical and electronic properties. For example, researchers have synthesized conjugated polymers containing this compound as a monomer unit, which exhibit enhanced photoluminescence and charge transport characteristics.

In conclusion, 2-(2-Aminoethyl)-6-(thiophen-2-yl)pyridazin-3-one hydrochloride (CAS No. 1361114-51-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an important role in advancing therapeutic strategies for various diseases.